Cas no 1092797-60-8 (1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butan-1-amine hydrochloride)

• Product Name: 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butan-1-amine hydrochloride
• CAS No: 1092797-60-8
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD06800567
• CID: 1079290
• PubChem ID: 45075152
• Update Time: 2025-04-20

1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-butylamine hydrochloride
• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butan-1-amine hydrochloride
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-amine;hydrochloride
• CS-0297024
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-amine hydrochloride
• A927450
• AKOS015848612
• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butan-1-aminehydrochloride
• EN300-239529
• 1092797-60-8
• 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-butylaminehydrochloride
• F2167-1946

• MDL： MFCD06800567
• Inchi： 1S/C12H17NO2.ClH/c1-2-3-10(13)9-4-5-11-12(8-9)15-7-6-14-11;/h4-5,8,10H,2-3,6-7,13H2,1H3;1H
• InChI Key： LUAIJGNHDQWSJP-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C(CCC)N

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų